Cas no 54955-42-9 (2-Hydroxy-2-(thien-2-yl)-propionic acid)
54955-42-9 structure
Product Name:2-Hydroxy-2-(thien-2-yl)-propionic acid
CAS No:54955-42-9
MF:C7H8O3S
MW:172.201621055603
CID:353218
PubChem ID:11521158
Update Time:2024-03-01
2-Hydroxy-2-(thien-2-yl)-propionic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiopheneacetic acid, a-hydroxy-a-methyl-
- 2-hydroxy-2-(thiophen-2-yl)propanoic acid
- 2-hydroxy-2-(thien-2-yl)-propionic acid
- IDYJVRNEEPLUCO-UHFFFAOYSA-N
- 2-hydroxy-2-(2-thienyl)propanoic acid
- 2-hydroxy-2-(thien-2-yl)propionic acid
- 2-Hydroxy-2-(thien-2-yl)-propionic acid
-
- Inchi: 1S/C7H8O3S/c1-7(10,6(8)9)5-3-2-4-11-5/h2-4,10H,1H3,(H,8,9)
- InChI Key: IDYJVRNEEPLUCO-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C(C(=O)O)(C)O
Computed Properties
- Exact Mass: 172.01941529g/mol
- Monoisotopic Mass: 172.01941529g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 85.8
- XLogP3: 0.7
2-Hydroxy-2-(thien-2-yl)-propionic acid Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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